Cas no 2411278-95-8 (tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2411278-95-8
• MF: C₁₃H₂₀ClF₃N₂O₃
• MW: 344.757713317871
• CID: 5414983
• PubChem ID: 146109196
• Update Time: 2025-11-01

tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26580513
• tert-butyl 2-[(2-chloroacetamido)methyl]-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• Z2923685315
• 2411278-95-8
• Tert-butyl 2-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 2-[[(2-chloroacetyl)amino]methyl]-2-(trifluoromethyl)-1-pyrrolidinecarboxylate
• tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H20ClF3N2O3/c1-11(2,3)22-10(21)19-6-4-5-12(19,13(15,16)17)8-18-9(20)7-14/h4-8H2,1-3H3,(H,18,20)
• InChI Key： KKIBNYIONCUAAZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(CNC(CCl)=O)C(F)(F)F

Computed Properties

• Exact Mass: 344.1114547g/mol
• Monoisotopic Mass: 344.1114547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.7±45.0 °C(Predicted)
• pka: 13.92±0.46(Predicted)

Additional information on tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2411278-95-8): A Comprehensive Overview

tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2411278-95-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a chloroacetamido moiety, and a trifluoromethyl substituent, all of which contribute to its potential biological activities and applications.

The tert-butyl group in the compound provides steric protection, which can enhance the stability and bioavailability of the molecule. The chloroacetamido moiety is known for its reactivity and can participate in various chemical reactions, making it a valuable functional group in synthetic chemistry. The trifluoromethyl substituent, on the other hand, imparts significant electronic effects and can influence the pharmacological properties of the compound, such as its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The researchers found that the compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead molecule for drug development.

In another study, researchers investigated the tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate's anti-inflammatory properties. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, indicating its potential as an anti-inflammatory agent. This finding is particularly significant given the increasing need for new and effective treatments for inflammatory conditions.

The synthesis of tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate has been optimized using modern synthetic techniques. One common approach involves the reaction of a tert-butyl pyrrolidine derivative with chloroacetyl chloride in the presence of a base, followed by the introduction of the trifluoromethyl group through a suitable fluorination reagent. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The physicochemical properties of tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate have also been extensively studied. The compound is known to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Additionally, its stability under different pH conditions and temperatures has been evaluated, providing valuable information for its storage and handling.

In terms of safety and toxicity, preliminary studies have shown that tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies will focus on assessing potential side effects and long-term effects, which are crucial for advancing the compound into clinical trials.

The potential applications of tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate extend beyond its direct therapeutic uses. For example, it can serve as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Additionally, its unique structural features make it an excellent candidate for structure-activity relationship (SAR) studies, which can provide insights into optimizing its pharmacological properties.

In conclusion, tert-butyl 2-(2-chloroacetamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2411278-95-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and biological evaluations, position it as a valuable molecule for further exploration and development.